Cas no 1780112-03-9 (Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate
• CAS No: 1780112-03-9
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6258023
• PubChem ID: 84078857
• Update Time: 2025-05-22

Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1780112-03-9
• tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate
• EN300-1877258
• Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate

• Inchi： 1S/C15H30N2O2/c1-14(2,3)19-13(18)17-9-7-6-8-12(17)10-15(4,5)11-16/h12H,6-11,16H2,1-5H3
• InChI Key： SCHSBRIDKSCPLT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate

Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate (CAS No. 1780112-03-9)

Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate, also known by its CAS registry number 1780112-03-9, is a complex organic compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group and an amino-containing side chain. The molecule's structure makes it highly versatile, enabling it to participate in various chemical reactions and serve as an intermediate in the synthesis of more complex molecules.

The synthesis of Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate typically involves multi-step processes that combine principles of organic synthesis, such as nucleophilic substitution, condensation reactions, and protecting group strategies. Recent advancements in asymmetric synthesis have further expanded the potential of this compound in creating enantiomerically enriched products, which are highly desirable in the pharmaceutical industry.

In terms of applications, this compound has been extensively studied for its role in drug discovery. Its ability to act as a bioisostere or a pharmacophore mimic makes it valuable in the design of new therapeutic agents. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors and other bioactive molecules. The compound's stability under various reaction conditions also makes it suitable for use in high-throughput screening assays.

Recent studies have highlighted the importance of Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate in the development of peptide mimetics. Its structure allows for the creation of molecules that can mimic the activity of natural peptides while being more stable and bioavailable. This has led to its use in designing inhibitors for proteolytic enzymes, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The compound's role in medicinal chemistry is further underscored by its participation in click chemistry reactions. The presence of reactive groups within its structure enables efficient conjugation with other molecules, facilitating the construction of larger and more complex architectures. This property has been leveraged in the development of targeted drug delivery systems and imaging agents.

In addition to its synthetic applications, Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate has been utilized as a chiral auxiliary in asymmetric catalysis. Its chiral center provides a platform for inducing enantioselectivity in reactions, making it a valuable tool for synthesizing optically active compounds. Recent advancements in catalytic asymmetric hydrogenation have further enhanced its utility in this domain.

The study of this compound has also contributed to our understanding of stereochemical outcomes in organic reactions. Researchers have investigated how the spatial arrangement of substituents on the piperidine ring influences reaction selectivity and product formation. These insights have been instrumental in refining synthetic strategies for complex molecules with defined stereochemistry.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These methods have enabled researchers to confirm its molecular structure and purity, ensuring its reliability as a reagent or intermediate in chemical processes.

In conclusion, Tert-butyl 2-(3-amino-2,2-dimethylpropyl)piperidine-1-carboxylate (CAS No. 1780112-03-9) stands out as a versatile and valuable compound in contemporary organic chemistry and pharmacology. Its structural features and reactivity make it an indispensable tool for advancing research across diverse fields, from drug discovery to materials science.